Cas no 1804210-11-4 (Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate
• CAS No: 1804210-11-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 4794706
• Update Time: 2025-09-26

Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15NO3/c1-2-17-13(16)12-8-10(9-15)5-6-11(12)4-3-7-14/h5-6,8,15H,2-4,9H2,1H3
• InChI Key： YTZLPDBMEHFKDG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CO)C=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate

Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate (CAS No. 1804210-11-4): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate (CAS No. 1804210-11-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ethoxy, cyanoethyl, and hydroxymethyl functional groups, which contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate is C₁₃H₁₅NO₃, with a molecular weight of approximately 233.26 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 75 to 78°C, making it suitable for various synthetic processes and applications.

The cyanoethyl group in Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate imparts significant reactivity and stability to the molecule. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity in various chemical reactions. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with nitrogen-containing functionalities.

The hydroxymethyl group (-CH₂OH) adds further versatility to the molecule by providing a reactive site for nucleophilic substitution reactions. This functional group can be readily converted into other functional groups through various chemical transformations, such as oxidation to form a carboxylic acid or reduction to form a primary alcohol. These transformations are crucial in the development of new materials and pharmaceuticals.

In the context of pharmaceutical research, Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate has shown promise as a potential lead compound for drug discovery. Recent studies have explored its biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate has also been investigated for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers with tailored properties. Research published in *Macromolecules* (2023) demonstrated that this compound can be polymerized to form high-performance materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthetic accessibility of Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate is another factor contributing to its widespread use. The compound can be synthesized through a multi-step process involving the reaction of ethyl benzoate with cyanoacetic acid and formaldehyde, followed by esterification with ethanol. This synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, Ethyl 2-(2-cyanoethyl)-5-(hydroxymethyl)benzoate (CAS No. 1804210-11-4) is a multifunctional organic compound with a wide range of potential applications. Its unique chemical structure, characterized by ethoxy, cyanoethyl, and hydroxymethyl functional groups, endows it with valuable properties that make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for this compound in fields such as pharmaceuticals, materials science, and chemical synthesis.